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Compound of Interest

Compound Name: N,N-Dimethyloctylamine

Cat. No.: B1213869

For Researchers, Scientists, and Drug Development Professionals: Your safety is paramount
when handling N,N-Dimethyloctylamine. This guide provides essential, immediate safety
protocols and logistical plans to ensure secure operational procedures and disposal.

N,N-Dimethyloctylamine is a combustible and corrosive chemical that is toxic if swallowed
and can cause severe skin burns and eye damage.[1][2][3] Adherence to strict safety protocols
is crucial to mitigate risks in the laboratory. This document outlines the necessary personal

protective equipment (PPE), handling procedures, storage requirements, and emergency
plans.

Essential Safety and Physical Properties

A thorough understanding of the substance's properties is the first step toward safe handling.
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Property Value Source
CAS Number 7378-99-6 [1]
Molecular Formula C10H23N [1]
Molecular Weight 157.3 g/mol [4]
Appearance Colorless liquid [2]
Boiling Point 195 °C (383 °F) [1][5]
Melting Point -57 °C (-70.6 °F) [1][5]
Flash Point 65 °C (149 °F) [1]
Density 0.765 g/mL at 25 °C [5]

Oral Toxicity (LD50, Rat) 162 mg/kg [31[41[6]

Personal Protective Equipment (PPE): Your First
Line of Defense

The correct selection and use of PPE are non-negotiable when working with N,N-
Dimethyloctylamine. A respiratory protection program that meets OSHA's 29 CFR 1910.134
and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever
workplace conditions warrant a respirator's use.[7]
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PPE Category

Specifications

Rationale

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A full-face

shield is also recommended.[1]

[2]7]

Protects against severe eye
damage and burns from
splashes.[1][2][3][4]

Skin Protection

Wear appropriate protective
gloves (e.g., elbow-length PVC
gloves) and clothing to prevent
skin exposure.[1][2][7] A
complete suit protecting
against chemicals may be
necessary depending on the
task.[4]

Prevents severe skin burns
and potential sensitization.[1]
[2] Contaminated shoes should
be discarded.[7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]
A half or full facepiece
respirator or self-contained
breathing apparatus (SCBA)
may be required for spills or

emergencies.[8]

Protects against irritation and
chemical burns to the

respiratory tract.[4][7]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling N,N-Dimethyloctylamine minimizes the risk of exposure

and accidents.
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. Preparation and Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[1] Use a local exhaust ventilation
system.[2][8]

Verify that eyewash stations and safety showers are close to the workstation and in good
working order.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids,
metals, and copper.[1][6]

. Handling the Chemical:

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Avoid all personal contact, including inhalation of vapors.[2][4]

Use in a closed system whenever possible.[8]

Keep the container tightly closed when not in use.[7]

. Storage:

Store in a cool, dry, and well-ventilated area.[1][7]

Keep containers securely sealed in their original or appropriate secondary containment (e.g.,
glass container, lined metal can).[2]

Store locked up.[3][8]

Disposal Plan: Managing N,N-Dimethyloctylamine
Waste

All waste must be handled in accordance with local, state, and federal regulations.[2]
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1. Waste ldentification:

e N,N-Dimethyloctylamine and any materials contaminated with it (e.g., absorbent materials,
gloves, lab coats) must be treated as hazardous waste.[2]

2. Collection and Storage of Waste:

o Collect waste in suitable, closed, and properly labeled containers.[1][4]

e Do not mix with other waste streams unless explicitly permitted.

3. Disposal Method:

e Engage a licensed waste disposal company for removal and disposal.[4]

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[4]

e Puncture or otherwise render empty containers unusable to prevent reuse.[2]

» Do not allow the chemical or its waste to enter drains or the environment.[1][2][4]

Emergency Protocol: Chemical Spill Workflow

In the event of a spill, a clear and immediate response is critical.
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N,N-Dimethyloctylamine Spill Response Workflow
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Caption: Workflow for handling a chemical spill of N,N-Dimethyloctylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling N,N-Dimethyloctylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213869#personal-protective-equipment-for-
handling-n-n-dimethyloctylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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